Cas no 503-06-0 (phytomonic acid)

phytomonic acid structure
Product name:phytomonic acid
phytomonic acid Chemical and Physical Properties
Names and Identifiers
-
- phytomonic acid
- DTXSID10964568
- 10-(2-Hexylcyclopropyl)decanoic acid
- Q27131091
- IJKRDVKGCQRKBI-UHFFFAOYSA-N
- 10-(2-Hexylcyclopropyl)decanoic acid #
- cis-11,12-Methyleneoctadecanoic acid
- 11,12-methyleneoctadecanoic acid
- 503-06-0
- CHEBI:61456
- Cyclopropanedecanoic acid, 2-hexyl-
- SCHEMBL524999
- acide methylene-11,12-octadecanoique
- Decanoic acid, 10-(2-hexylcyclopropyl)
- 2-Hexyl-cyclopropanedecanoic acid
- 11,12-Methylenoctadecansaeure
- HY-124003
- CS-0083841
-
- Inchi: InChI=1S/C19H36O2/c1-2-3-4-10-13-17-16-18(17)14-11-8-6-5-7-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)
- InChI Key: IJKRDVKGCQRKBI-UHFFFAOYSA-N
- SMILES: CCCCCCC1CC1CCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 296.272
- Monoisotopic Mass: 296.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Density: 0.923
- Boiling Point: 408.7°Cat760mmHg
- Flash Point: 180°C
- Refractive Index: 1.47
phytomonic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64936-10mg |
Phytomonic Acid |
503-06-0 | 98% | 10mg |
¥5878.00 | 2023-09-09 | |
A2B Chem LLC | AG19684-10mg |
phytomonic acid |
503-06-0 | ≥98% | 10mg |
$473.00 | 2024-04-19 | |
A2B Chem LLC | AG19684-1mg |
phytomonic acid |
503-06-0 | ≥98% | 1mg |
$61.00 | 2024-04-19 | |
1PlusChem | 1P00DARO-5mg |
phytomonic acid |
503-06-0 | ≥98% | 5mg |
$366.00 | 2024-05-01 | |
SHENG KE LU SI SHENG WU JI SHU | sc-205435-1mg |
Phytomonic Acid, |
503-06-0 | 1mg |
¥737.00 | 2023-09-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-205435-1 mg |
Phytomonic Acid, |
503-06-0 | 1mg |
¥737.00 | 2023-07-10 | ||
1PlusChem | 1P00DARO-10mg |
phytomonic acid |
503-06-0 | ≥98% | 10mg |
$638.00 | 2024-05-01 | |
A2B Chem LLC | AG19684-5mg |
phytomonic acid |
503-06-0 | ≥98% | 5mg |
$268.00 | 2024-04-19 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64936-1mg |
Phytomonic Acid |
503-06-0 | 98% | 1mg |
¥816.00 | 2023-09-09 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci64936-5mg |
Phytomonic Acid |
503-06-0 | 98% | 5mg |
¥3306.00 | 2023-09-09 |
phytomonic acid Related Literature
-
Sayali Shah,Jonathan M. White,Spencer J. Williams Org. Biomol. Chem. 2014 12 9427
-
2. Chapter 16. Aliphatic compounds. Part (ii) Fatty acids and related compounds
-
Dong Zhu,Lianfen Chen,Hanlin Fan,Qinglin Yao,Shifa Zhu Chem. Soc. Rev. 2020 49 908
-
Edgar Lederer Q. Rev. Chem. Soc. 1969 23 453
-
Sayali Shah,Masahiro Nagata,Sho Yamasaki,Spencer J. Williams Chem. Commun. 2016 52 10902
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